molecular formula C8H11NO2 B8727684 3-(2-Methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one

3-(2-Methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one

Cat. No.: B8727684
M. Wt: 153.18 g/mol
InChI Key: OERPJISRNHOYII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H11NO2

Molecular Weight

153.18 g/mol

IUPAC Name

3-(2-methylbut-3-yn-2-yl)-1,3-oxazolidin-2-one

InChI

InChI=1S/C8H11NO2/c1-4-8(2,3)9-5-6-11-7(9)10/h1H,5-6H2,2-3H3

InChI Key

OERPJISRNHOYII-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#C)N1CCOC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Crude 2-chloroethyl 2-methylbut-3-yn-2-ylcarbamate (1.05 g, 5.5 mmol) was dissolved in dry THF (20 mL) and 60% NaH in oil (665 mg, 16.6 mmol) was added. The mixture was stirred under N2 for 1 day and 5% aq HCl (25 mL) was added. The mixture was extracted with EtOAc (175 mL). The organic layer was washed with brine (25 mL) and dried over Na2SO4. Removal of the solvent left an oil (1.03 g) which was purified by chromatography on a 12-g cartridge eluted with a 0-80% EtOAc in hexanes gradient to afford 3-(2-methylbut-3-yn-2-yl)oxazolidin-2-one (567 mg, 67%) as a white solid. 1H NMR (CDCl3) 1.72 (s, 6H), 2.43 (s, 1H), 3.74 (dd, 2H), 4.18 (dd, 2H).
Name
2-chloroethyl 2-methylbut-3-yn-2-ylcarbamate
Quantity
1.05 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
665 mg
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
reactant
Reaction Step Three

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